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Compound of Interest

Compound Name: cl-387785

Cat. No.: B8008097

Essential Safety and Handling Guide for CL-
387785

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
CL-387785, a potent and irreversible inhibitor of the Epidermal Growth Factor Receptor
(EGFR). Adherence to these procedures is essential to ensure personnel safety and maintain a
secure laboratory environment.

Compound Information and Hazard Assessment

CL-387785 is a highly potent research compound that irreversibly binds to its target.[1][2][3]
Due to its mechanism of action, it should be handled with extreme care as it may have
biological effects even at low concentrations. While a specific Safety Data Sheet (SDS) is not
publicly available, its classification as a potent, cell-permeable, and irreversible EGFR inhibitor
necessitates treating it as a hazardous substance. All personnel must be trained on the
potential hazards and proper handling procedures before working with this compound.

Key Chemical and Physical Properties:
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Property

Value

Molecular Formula

C1sH13BrN4O[1]

Molecular Weight 381.23 g/mol [1][2]
Appearance Solid powder

Powder: -20°C for up to 3 years. In solvent:
Storage

-80°C for up to 2 years.[1][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following PPE is mandatory when handling CL-387785 in solid or solution form.

Summary of Required Personal Protective Equipment:

Task

Required PPE

Weighing and preparing stock solutions

- Disposable, low-permeability gown with back
closure- Double-gloving with chemotherapy-
rated gloves (ASTM D6978)- N95 or higher
respirator- Chemical splash goggles and face
shield

Handling solutions (dilutions, cell culture)

- Disposable, low-permeability gown with back
closure- Double-gloving with chemotherapy-

rated gloves- Chemical splash goggles

Waste Disposal

- Disposable, low-permeability gown with back
closure- Double-gloving with chemotherapy-

rated gloves- Chemical splash goggles

PPE Donning and Doffing Workflow:
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( Hand Hygiene H Gown )—P( Respirator )—P( Goggles/Face Shield

Click to download full resolution via product page

Caption: Sequential workflow for donning and doffing PPE.

Operational Plans: Handling and Experimental
Protocols

a. Engineering Controls:

» Weighing: Always handle solid CL-387785 in a certified chemical fume hood or a powder
containment hood to prevent inhalation of airborne particles.

e Solution Preparation and Handling: All work with solutions of CL-387785 should be
conducted in a chemical fume hood or a Class Il biological safety cabinet, depending on the
experimental context (e.g., cell culture).

b. Stock Solution Preparation Protocol:
This protocol is for preparing a 10 mM stock solution in DMSO.

o Preparation: Ensure all necessary PPE is donned correctly. Assemble all required equipment
(vortex mixer, calibrated pipettes, sterile microcentrifuge tubes) inside the chemical fume
hood.

» Weighing: Tare a sterile, tared microcentrifuge tube on a calibrated analytical balance inside
the fume hood. Carefully add the desired amount of CL-387785 powder.
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» Solubilization: Based on the molecular weight of 381.23 g/mol , calculate the required
volume of DMSO. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.81 mg of
CL-387785. Add the calculated volume of anhydrous DMSO to the microcentrifuge tube.

e Mixing: Cap the tube securely and vortex until the solid is completely dissolved.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in clearly
labeled, dated, and sealed tubes. Store at -20°C or -80°C as per the stability data.[3]

Experimental Workflow for Handling CL-387785:
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Preparation

( Don appropriate PPE )
( Prepare work area in fume hood )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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 To cite this document: BenchChem. [Personal protective equipment for handling cl-387785].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8008097#personal-protective-equipment-for-
handling-cl-387785]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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